Reduction of acyl glucuronidation in a series of acidic 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors: the discovery of AZD6925†
MedChemComm Pub Date: 2012-08-13 DOI: 10.1039/C2MD20154B
Abstract
Inhibition of 11β-HSD1 is viewed as a potential target for the treatment of obesity and other elements of the metabolic syndrome. We report here the optimisation of a
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Journal Name：MedChemComm
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CAS no.: 89640-58-4
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